Cas no 61953-19-3 (Benzoic acid, 5-[(dimethylamino)sulfonyl]-2-(methylthio)-)
61953-19-3 structure
Product Name:Benzoic acid, 5-[(dimethylamino)sulfonyl]-2-(methylthio)-
CAS No:61953-19-3
MF:C10H13NO4S2
MW:275.344520330429
CID:1632887
Update Time:2024-09-11
Benzoic acid, 5-[(dimethylamino)sulfonyl]-2-(methylthio)- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 5-[(dimethylamino)sulfonyl]-2-(methylthio)-
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- Inchi: 1S/C10H13NO4S2/c1-11(2)17(14,15)7-4-5-9(16-3)8(6-7)10(12)13/h4-6H,1-3H3,(H,12,13)
- InChI Key: ZLLHUIJDPQCMLV-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC(S(N(C)C)(=O)=O)=CC=C1SC
Computed Properties
- Exact Mass: 275.02869
Experimental Properties
- Density: 1.44±0.1 g/cm3(Predicted)
- Boiling Point: 441.9±55.0 °C(Predicted)
- PSA: 74.68
- pka: 3.16±0.10(Predicted)
Benzoic acid, 5-[(dimethylamino)sulfonyl]-2-(methylthio)- Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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